Cas no 1283526-53-3 (Doramapimod hydrochloride)

• Product name: Doramapimod hydrochloride
• CAS No: 1283526-53-3
• MF: C₁₇H₂₇NO
• MW: 261.402
• CID: 2618550
• PubChem ID: 68107492

Doramapimod hydrochloride Chemical and Physical Properties

Names and Identifiers

• Doramapimod hydrochloride
• X9BAM4UVNT
• 1-(3-tert-butyl-1-p-tolyl-1H-pyrazol-5-yl)-3-(4-(2-morpholinoethoxy)naphthalen-1-yl)urea.hydrochloride
• Q27293725
• Urea, N-(3-(1,1-dimethylethyl)-1-(4-methylphenyl)-1H-pyrazol-5-yl)-N'-(4-(2-(4-morpholinyl)ethoxy)-1-naphthalenyl)-, hydrochloride (1:1)
• SCHEMBL10320344
• UNII-X9BAM4UVNT
• 1283526-53-3
• WVPYACKQYUYZGC-UHFFFAOYSA-N

• Inchi： InChI=1S/C31H37N5O3.ClH/c1-22-9-11-23(12-10-22)36-29(21-28(34-36)31(2,3)4)33-30(37)32-26-13-14-27(25-8-6-5-7-24(25)26)39-20-17-35-15-18-38-19-16-35;/h5-14,21H,15-20H2,1-4H3,(H2,32,33,37);1H
• InChI Key： WVPYACKQYUYZGC-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 563.2663178Da
• Monoisotopic Mass: 563.2663178Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 40
• Rotatable Bond Count: 8
• Complexity: 777
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.7Ų